Cas no 1128191-86-5 (4-chloro-3-(1H-imidazol-2-yl)-Benzenamine)

4-chloro-3-(1H-imidazol-2-yl)-Benzenamine structure
1128191-86-5 structure
Product Name:4-chloro-3-(1H-imidazol-2-yl)-Benzenamine
CAS No:1128191-86-5
MF:C9H8ClN3
MW:193.632920265198
CID:1099374
Update Time:2024-07-25

4-chloro-3-(1H-imidazol-2-yl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-(1H-imidazol-2-yl)-Benzenamine
    • 4-chloro-3-(1H-imidazol-2-yl)benzamine
    • Benzenamine, 4-chloro-3-(1H-imidazol-2-yl)-
    • Inchi: 1S/C9H8ClN3/c10-8-2-1-6(11)5-7(8)9-12-3-4-13-9/h1-5H,11H2,(H,12,13)
    • InChI Key: WUZKDRIVXJZOCX-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(Cl)C(C2NC=CN=2)=C1

Experimental Properties

  • Density: 1.378±0.06 g/cm3(Predicted)
  • Boiling Point: 476.9±35.0 °C(Predicted)
  • pka: 12.80±0.24(Predicted)
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